Cas no 1219949-09-3 (4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride)
4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-{2-[(2-Methoxybenzyl)oxy]ethyl}piperidine hydrochloride
- 4-(2-((2-Methoxybenzyl)oxy)ethyl)piperidine hydrochloride
- 4-{2-[(2-Methoxybenzyl)oxy]ethyl}piperidinehydrochloride
- 4-{2-[(2-methoxyphenyl)methoxy]ethyl}piperidine hydrochloride
- 4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride
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- Inchi: 1S/C15H23NO2.ClH/c1-17-15-5-3-2-4-14(15)12-18-11-8-13-6-9-16-10-7-13;/h2-5,13,16H,6-12H2,1H3;1H
- InChI Key: BSTGNKZKRIXLON-UHFFFAOYSA-N
- SMILES: Cl.O(CC1C=CC=CC=1OC)CCC1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 217
- Topological Polar Surface Area: 30.5
4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M035715-125mg |
4-{2-[(2-Methoxybenzyl)oxy]ethyl}piperidinehydrochloride |
1219949-09-3 | 125mg |
$ 230.00 | 2022-06-02 | ||
| TRC | M035715-250mg |
4-{2-[(2-Methoxybenzyl)oxy]ethyl}piperidinehydrochloride |
1219949-09-3 | 250mg |
$ 375.00 | 2022-06-02 |
4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride
4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride: A Comprehensive Overview
4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride (CAS No. 1219949-09-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride.
Chemical Structure and Properties
4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a piperidine ring substituted with a 2-(2-methoxybenzyl)oxyethyl group, which imparts unique chemical and biological properties. The presence of the methoxy group on the benzyl ring enhances the lipophilicity and stability of the molecule, making it suitable for various pharmaceutical applications. The hydrochloride salt form ensures good solubility in aqueous solutions, facilitating its use in biological assays and drug formulations.
Synthesis Methods
The synthesis of 4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride typically involves several steps, including the formation of the piperidine ring, the introduction of the methoxybenzyl group, and the final hydrochloride salt formation. One common approach is to start with 1-benzyl-4-piperidinol and react it with 2-methoxybenzyl bromide to form the desired intermediate. Subsequent deprotection and hydrochloride salt formation yield the final product. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods, reducing waste and improving overall efficiency.
Biological Activities
4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. Additionally, it has demonstrated anti-inflammatory properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride to inhibit microglial activation and reduce neuroinflammation in animal models. These findings suggest that this compound could be developed into a novel therapeutic agent for managing chronic inflammatory conditions associated with CNS disorders.
Clinical Applications and Development
The promising preclinical results have spurred interest in advancing 4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride into clinical trials. Several pharmaceutical companies are currently conducting phase I and II trials to evaluate its safety and efficacy in human subjects. Early clinical data have shown favorable pharmacokinetic profiles and minimal adverse effects, indicating its potential as a safe and effective treatment option.
In addition to CNS disorders, there is growing interest in exploring the use of 4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride for other therapeutic areas such as pain management and psychiatric disorders. Preclinical studies have demonstrated its analgesic properties by modulating pain pathways in the brain, suggesting its potential as an alternative to traditional pain medications.
Conclusion
4-{2-(2-Methoxybenzyl)oxyethyl}piperidinehydrochloride (CAS No. 1219949-09-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for treating various neurological disorders and other medical conditions. Ongoing research and clinical trials are expected to further elucidate its therapeutic benefits and pave the way for its eventual approval as a novel drug.
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